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Compound of Interest

Compound Name: AS1708727

Cat. No.: B15586858 Get Quote

Application Notes and Protocols: AS1708727
For Researchers, Scientists, and Drug Development Professionals

Introduction
AS1708727 is a novel and specific inhibitor of the forkhead box protein O1 (Foxo1), a key

transcription factor involved in the regulation of glucose and lipid metabolism.[1] By inhibiting

Foxo1, AS1708727 has been shown to suppress gluconeogenesis and reduce plasma glucose

and triglyceride levels, making it a compound of significant interest for research in type 2

diabetes and hypertriglyceridemia.[1] These application notes provide detailed protocols for the

solubilization and preparation of AS1708727 for use in cell culture experiments, along with a

summary of its biological activity and relevant signaling pathways.

Data Presentation
AS1708727 Properties

Property Value Reference

Molecular Weight 443.37 g/mol [2]

Formula C₂₄H₂₄Cl₂N₂O₂ [2]

CAS Number 1253226-93-5 [2]

Appearance White to off-white solid [2]
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Solubility of AS1708727
Solvent Concentration Notes Reference

DMSO
41.67 mg/mL (93.98

mM)

Ultrasonic treatment

may be needed.

Hygroscopic DMSO

can affect solubility;

use newly opened

solvent.

[2]

Effective Concentrations in Cell Culture
Cell Line

Concentration
Range

Effect Reference

Fao cells (hepatoma) 0.1 - 3000 µM

Dose-dependent

reduction in G6Pase

and PEPCK mRNA

levels.

[3]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AS1708727 in dimethyl

sulfoxide (DMSO).

Materials:

AS1708727 powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)[4]

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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Calibrated pipettes

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing: Accurately weigh the desired amount of AS1708727 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.43 mg of AS1708727.

Dissolution: Add the appropriate volume of DMSO to the weighed AS1708727. For the

example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly for several minutes to aid dissolution. If the compound

does not fully dissolve, brief sonication in a water bath can be applied.[2] Visually inspect the

solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for

long-term storage (up to 6 months).[2]

Preparation of Working Solutions for Cell Culture
This protocol details the dilution of the 10 mM DMSO stock solution into cell culture medium to

achieve the desired final concentration for treating cells.

Materials:

10 mM AS1708727 stock solution in DMSO

Pre-warmed complete cell culture medium appropriate for your cell line

Sterile conical tubes or microcentrifuge tubes

Calibrated pipettes

Procedure:
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Determine Final Concentration: Decide on the final concentration of AS1708727 required for

your experiment. For example, 10 µM.

Serial Dilution (Recommended): To ensure accuracy, it is recommended to perform a serial

dilution. For instance, first, dilute the 10 mM stock solution 1:100 in pre-warmed complete

cell culture medium to create an intermediate solution of 100 µM.

Add 10 µL of the 10 mM stock solution to 990 µL of cell culture medium.

Final Dilution: Add the intermediate solution to your cell culture plates or flasks to achieve the

final desired concentration. For a final concentration of 10 µM, you would add 1 part of the

100 µM intermediate solution to 9 parts of the medium already in the culture vessel (a 1:10

dilution).

DMSO Vehicle Control: It is crucial to include a vehicle control in your experiments. This

control should contain the same final concentration of DMSO as the cells treated with

AS1708727, but without the compound. The final concentration of DMSO in the cell culture

medium should ideally be kept below 0.5% to avoid solvent-induced cytotoxicity.

Mixing: Gently mix the medium in the culture vessel after adding the compound to ensure

even distribution.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15586858?utm_src=pdf-body
https://www.benchchem.com/product/b15586858?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation (10 mM)

Working Solution Preparation

Weigh AS1708727 Powder

Add Sterile DMSO

Vortex / Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Thaw Stock Solution Aliquot

Begin Experiment

Prepare Intermediate Dilution
in Culture Medium Prepare DMSO Vehicle Control

Add to Cell Culture to
Achieve Final Concentration

Click to download full resolution via product page

Caption: Workflow for preparing AS1708727 stock and working solutions.
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AS1708727 Mechanism of Action
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Caption: AS1708727 inhibits Foxo1, downregulating genes for metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Effects of the novel Foxo1 inhibitor AS1708727 on plasma glucose and triglyceride levels
in diabetic db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]

2. medchemexpress.com [medchemexpress.com]

3. AS1708727 | Foxo1 inhibitor | CAS# 1253226-93-5 | InvivoChem [invivochem.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15586858?utm_src=pdf-body-img
https://www.benchchem.com/product/b15586858?utm_src=pdf-body
https://www.benchchem.com/product/b15586858?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/20655898/
https://pubmed.ncbi.nlm.nih.gov/20655898/
https://www.medchemexpress.com/as1708727.html
https://www.invivochem.com/as1708727.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [AS1708727 solubility and preparation for cell culture].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586858#as1708727-solubility-and-preparation-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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